2-bromo-N-(3,5-dimethylphenyl)acetamide
Overview
Description
2-Bromo-N-(3,5-dimethylphenyl)acetamide, also known as BDMPA, is a synthetic organic compound that has a wide range of applications in the scientific research and laboratory fields. It is a versatile compound that is used in a variety of experiments, and its properties allow it to be used to synthesize other compounds. BDMPA has been studied extensively, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been researched in depth.
Scientific Research Applications
Synthesis and Biodistribution in PET Imaging
2-bromo-N-(3,5-dimethylphenyl)acetamide derivatives have been explored in the context of PET (Positron Emission Tomography) imaging. A study by (Van der Mey et al., 2005) focused on the synthesis and biodistribution of a compound, [11C]R116301, for potential use in PET imaging to investigate central neurokinin(1) (NK1) receptors. This application is significant for neuroscience research, especially in studying brain disorders and neural receptor mapping.
Chemical Reaction Mechanisms
Research into the reaction mechanisms of compounds structurally similar to this compound has been conducted. (Simig & Lempert, 1979) investigated the reaction of 2-Bromo-N,N-dimethyl-2,2-diphenylacetamide with sodium methoxide, contributing to a better understanding of radical-anion radical chain processes in organic chemistry.
Molecular Structure and Crystallography
Studies like those by (Gowda et al., 2007) have examined the molecular conformation and crystal structure of compounds related to this compound. These investigations provide insights into the structural properties of these compounds, which are crucial for understanding their reactivity and potential applications in material science and pharmaceuticals.
Antimicrobial and Biological Applications
Research by (Gul et al., 2017) explored the synthesis and antimicrobial evaluation of derivatives of compounds structurally related to this compound. Their findings indicate potential applications in developing new antimicrobial agents, highlighting the compound's relevance in pharmacological research.
Synthesis of Pharmaceutical Compounds
An example of pharmaceutical application is found in the work of (Zhang, 2008), who reported an improved synthesis of efaproxiral, a drug used in cancer treatment. The synthesis involves N-(3,5-dimethylphenyl)-2-(4-hydroxyphenyl)acetamide, a compound closely related to this compound, demonstrating the compound's utility in medicinal chemistry.
Safety and Hazards
Properties
IUPAC Name |
2-bromo-N-(3,5-dimethylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO/c1-7-3-8(2)5-9(4-7)12-10(13)6-11/h3-5H,6H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXCXOCFROXZADI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CBr)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70392267 |
Source
|
| Record name | 2-bromo-N-(3,5-dimethylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70392267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
349120-86-1 |
Source
|
| Record name | 2-bromo-N-(3,5-dimethylphenyl)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70392267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]propanoic Acid](/img/structure/B1335756.png)
![Ethyl 5-(aminocarbonyl)-2-[(cyanoacetyl)amino]-4-methylthiophene-3-carboxylate](/img/structure/B1335758.png)
![N-[4-(2-hydroxyethyl)phenyl]acetamide](/img/structure/B1335760.png)
![3-amino-2-cyano-3-[4-(4-fluorophenyl)piperazin-1-yl]-N-methylprop-2-enethioamide](/img/structure/B1335781.png)
![7-Methyl-2-oxo-1,2-dihydropyrazolo[1,5-A]pyrimidine-6-carboxylic acid](/img/structure/B1335783.png)
